Cas no 1209622-10-5 (6-Chloro-1-ethyl-8-methylquinolin-4(1H)-one)

• Product Name: 6-Chloro-1-ethyl-8-methylquinolin-4(1H)-one
• CAS No: 1209622-10-5
• MF: C₁₂H₁₂ClNO
• MW: 221.682782173157
• CID: 5707594
• PubChem ID: 45588876
• Update Time: 2025-09-27

6-Chloro-1-ethyl-8-methylquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1209622-10-5
• 6-Chloro-1-ethyl-8-methylquinolin-4(1H)-one
• SB69422
• AKOS002684066
• 6-Chloro-1-ethyl-8-methyl-1H-quinolin-4-one
• 4(1H)-Quinolinone, 6-chloro-1-ethyl-8-methyl-

• Inchi： 1S/C12H12ClNO/c1-3-14-5-4-11(15)10-7-9(13)6-8(2)12(10)14/h4-7H,3H2,1-2H3
• InChI Key： XKVHONDAUWTTQK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2=C(C=1)C(C=CN2CC)=O

Computed Properties

• Exact Mass: 221.061
• Monoisotopic Mass: 221.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 3.1

Additional information on 6-Chloro-1-ethyl-8-methylquinolin-4(1H)-one

Introduction to 6-Chloro-1-ethyl-8-methylquinolin-4(1H)-one (CAS No: 1209622-10-5)

6-Chloro-1-ethyl-8-methylquinolin-4(1H)-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activity. This compound, identified by the CAS number 1209622-10-5, belongs to the quinoline family, a class of molecules known for their broad spectrum of pharmacological properties. Quinolines and their derivatives have been extensively studied for their roles in treating various diseases, including infectious diseases, cancer, and neurological disorders.

The structural framework of 6-Chloro-1-ethyl-8-methylquinolin-4(1H)-one consists of a quinoline core substituted with a chlorine atom at the 6-position, an ethyl group at the 1-position, and a methyl group at the 8-position. The presence of these functional groups imparts unique electronic and steric properties to the molecule, making it a versatile scaffold for drug discovery. The chlorine atom, in particular, can serve as a handle for further chemical modifications, enabling the synthesis of analogues with tailored biological activities.

In recent years, there has been a surge in research focused on developing novel quinoline derivatives with improved pharmacokinetic profiles and reduced toxicity. One of the most promising areas of investigation has been the exploration of quinolines as antitumor agents. Studies have shown that certain quinoline derivatives can inhibit the growth of cancer cells by targeting specific molecular pathways involved in cell proliferation and survival. 6-Chloro-1-ethyl-8-methylquinolin-4(1H)-one has been investigated for its potential antitumor properties, with preliminary findings suggesting that it may induce apoptosis in cancer cells by disrupting key signaling pathways.

Another area where 6-Chloro-1-ethyl-8-methylquinolin-4(1H)-one has shown promise is in the treatment of infectious diseases. Quinolines have a long history of use as antimicrobial agents, and newer derivatives continue to be explored for their ability to combat resistant bacterial strains. The ethyl and methyl substituents in 6-Chloro-1-ethyl-8-methylquinolin-4(1H)-one may enhance its ability to interact with bacterial enzymes, thereby inhibiting their function and leading to bacterial cell death. Furthermore, the chlorine atom can be exploited to develop prodrugs that release active forms of the compound inside bacterial cells, improving therapeutic efficacy.

The synthesis of 6-Chloro-1-ethyl-8-methylquinolin-4(1H)-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as chlorination and alkylation. Advanced techniques like flow chemistry have been employed to improve reaction efficiency and scalability. The use of computational methods for predicting reaction outcomes has also become increasingly important in modern drug discovery pipelines.

From a computational chemistry perspective, 6-Chloro-1-ethyl-8-methylquinolin-4(1H)-one has been studied using various molecular modeling techniques to understand its interactions with biological targets. Quantum mechanical calculations have been particularly useful in elucidating the electronic structure of the molecule and predicting its binding affinity to proteins. These insights have guided the design of more potent derivatives with improved pharmacological properties.

The pharmacokinetic behavior of 6-Chloro-1-ethyl-8-methylquinolin-4(1H)-one is another critical aspect that has been thoroughly investigated. Absorption, distribution, metabolism, and excretion (ADME) studies have been conducted to assess how the compound behaves within the body. Understanding these parameters is essential for optimizing drug formulations and ensuring that therapeutic doses are both effective and safe. Advanced techniques such as mass spectrometry have been employed to monitor the compound's metabolism and identify potential metabolites.

One of the most exciting developments in the study of 6-Chloro-1-ethyl-8-methylquinolin-4(1H)-one has been its potential application in neurodegenerative diseases. Quinoline derivatives have been shown to cross the blood-brain barrier, making them promising candidates for treating conditions like Alzheimer's disease and Parkinson's disease. Research has indicated that certain quinolines can inhibit enzymes involved in neurodegeneration, thereby protecting neurons from damage. The unique structural features of 6-Chloro-1-ethyl-8-methylquinolin-4(1H)-one, including its chlorine substituent, may enhance its ability to interact with neural targets and exert neuroprotective effects.

The future direction of research on 6-Chloro-1-ehtyl--m--thylquinolin--41h-one (CAS No: 1209622--10--5) is likely to focus on developing more selective derivatives with improved therapeutic profiles. By leveraging structure-based drug design principles and high-throughput screening technologies, scientists aim to identify analogues that are more potent against specific targets while minimizing side effects. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into clinical applications.

In conclusion,6-Chloro--ehtyl--m--thylquinolin--41h-one (CAS No: 1209622--10--5) represents a promising scaffold for developing novel therapeutic agents with applications ranging from antitumor treatments to infectious disease management and neurodegenerative disorders. Its unique structural features offer numerous opportunities for chemical modification, enabling the design of compounds with enhanced biological activity and improved pharmacokinetic profiles. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play an important role in future drug development efforts.